Cas no 1854115-27-7 (2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,5-Bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly functionalized boronic ester derivative, primarily utilized in cross-coupling reactions such as Suzuki-Miyaura couplings. Its key advantages include enhanced reactivity due to the electron-withdrawing trifluoromethyl groups, which stabilize the boronate intermediate and improve reaction efficiency. The tetramethyl dioxaborolane moiety offers improved stability under ambient conditions, facilitating handling and storage. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Its structural features make it a versatile intermediate for constructing complex molecules with high selectivity and yield.

2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1854115-27-7 structure

Product Name:2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1854115-27-7

MF:C₁₅H₁₇BF₆O₂

MW:354.10

CID:5081564

Update Time:2025-05-20

2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Inchi： 1S/C15H17BF6O2/c1-12(2)13(3,4)24-16(23-12)8-9-5-10(14(17,18)19)7-11(6-9)15(20,21)22/h5-7H,8H2,1-4H3
- InChI Key： WSNIXGYNMYMHAF-UHFFFAOYSA-N
- SMILES： FC(F)(F)C1C=C(C=C(C=1)C(F)(F)F)CB1OC(C)(C)C(C)(O1)C

2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022IQS-1g	2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1854115-27-7	95%	1g	$314.00	2025-02-13

2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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Additional information on 2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(3,5-Bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound 2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS number 1854115-27-7, is a highly specialized boron-containing organic compound. This molecule is notable for its unique structure and versatile applications in various fields of chemistry. The compound's structure features a dioxaborolane ring system with a substituted benzyl group and multiple methyl substituents. Its chemical formula is C₁₆H₂₀BF₆O₂, and it exhibits a molecular weight of 460.3 g/mol.

The synthesis of this compound typically involves the coupling of a boronic acid derivative with an appropriate aryl halide or triflate under palladium-catalyzed cross-coupling conditions. The presence of the trifluoromethyl groups on the benzene ring imparts high electron-withdrawing effects, which significantly influence the reactivity and stability of the molecule. These substituents also contribute to the compound's ability to participate in various organometallic reactions.

In recent years, this compound has gained attention in the field of organoboron chemistry. Researchers have explored its potential as a precursor for constructing biaryl structures through Suzuki-Miyaura coupling reactions. The dioxaborolane moiety serves as an excellent leaving group in such transformations, enabling efficient cross-coupling with diverse aryl halides. Moreover, the trifluoromethyl groups enhance the stability of intermediates during these reactions.

Beyond its role in cross-coupling reactions, this compound has also been utilized in the synthesis of advanced materials. For instance, it has been employed as a building block for constructing functional polymers with tailored electronic properties. The combination of boron-based functionality and electron-withdrawing groups makes it suitable for applications in optoelectronics and organic electronics.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique structure allows for interactions with various biological targets, making it a promising candidate for developing novel therapeutic agents. Researchers have investigated its ability to modulate enzyme activity and its potential as a lead compound for anti-cancer drug development.

In terms of physical properties, this compound is typically stable under ambient conditions but requires careful handling due to its sensitivity to moisture and light. It is commonly stored under inert atmospheres to prevent degradation. The compound's solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application.

The environmental impact of this compound has also been a topic of interest among chemists. Studies have shown that it undergoes biodegradation under certain conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for safe disposal.

In conclusion, 2-(3,5-bis(trifluoromethyl)benzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile and intriguing compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions in these fields.